Cas no 1045855-66-0 (4-Iodo-5-methoxypyridin-3-amine)

• Product Name: 4-Iodo-5-methoxypyridin-3-amine
• CAS No: 1045855-66-0
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• MDL: MFCD11052847
• CID: 1072442
• PubChem ID: 329770966
• Update Time: 2025-05-20

4-Iodo-5-methoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methoxypyridin-3-amine
• A-5889
• D74406
• 1045855-66-0
• DTXSID80670124
• CS-0081740
• MFCD11052847
• 3-Amino-4-Iodo-5-Methoxypyridine;
• SCHEMBL23148017
• DB-059157
• VRB85566
• AKOS015853974
• 4-Iodo-5-methoxypyridin-3-amine, AldrichCPR

• MDL： MFCD11052847
• Inchi： 1S/C6H7IN2O/c1-10-5-3-9-2-4(8)6(5)7/h2-3H,8H2,1H3
• InChI Key： SCHIBSNVRCPAFQ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1OC)N

Computed Properties

• Exact Mass: 249.96000
• Monoisotopic Mass: 249.96031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.908±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.3 g/l) (25 º C),
• PSA: 48.14000
• LogP: 1.85820

4-Iodo-5-methoxypyridin-3-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Iodo-5-methoxypyridin-3-amine

4-Iodo-5-methoxypyridin-3-amine: A Comprehensive Overview

4-Iodo-5-methoxypyridin-3-amine (CAS No. 1045855-66-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes an iodo group at the 4th position, a methoxy group at the 5th position, and an amino group at the 3rd position on a pyridine ring. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a valuable compound in various research and industrial settings.

The synthesis of 4-Iodo-5-methoxypyridin-3-amine involves a series of carefully designed organic reactions. Researchers often employ multi-step synthesis strategies, including nucleophilic substitution, oxidation, and coupling reactions, to achieve the desired product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of 4-Iodo-5-methoxypyridin-3-amine, making it more accessible for large-scale production.

One of the most promising applications of 4-Iodo-5-methoxypyridin-3-amine lies in its potential as a building block for drug discovery. The compound's ability to act as a versatile intermediate allows chemists to explore its role in designing novel therapeutic agents. Recent studies have highlighted its potential in targeting various disease pathways, including cancer, neurodegenerative disorders, and infectious diseases. For example, researchers have demonstrated that derivatives of 4-Iodo-5-methoxypyridin-3-amine can inhibit key enzymes involved in tumor progression, offering a new avenue for anticancer drug development.

In addition to its pharmaceutical applications, 4-Iodo-5-methoxypyridin-3-amine has shown remarkable potential in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to facilitate efficient charge transport and emission properties has been extensively studied, with promising results suggesting its suitability for next-generation electronic devices.

The biological activity of 4-Iodo-5-methoxypyridin-3-amine is another area of intense research interest. Studies have revealed that this compound exhibits potent antioxidant and anti-inflammatory properties, which could be harnessed for developing new treatments for chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neuroprotection and regenerative medicine. These findings underscore the compound's versatility and its potential to contribute to multiple therapeutic areas.

From a structural perspective, 4-Iodo-5-methoxypyridin-3-amine exhibits a high degree of rigidity due to the planar geometry of the pyridine ring. This rigidity enhances its stability under various chemical conditions, making it suitable for use in harsh reaction environments. The presence of electron-withdrawing groups (such as the iodo and methoxy groups) also influences the molecule's reactivity, enabling it to participate in a wide range of chemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-Iodo-5-methoxypyridin-3-amine. Quantum mechanical calculations have revealed that the compound's frontier molecular orbitals are well-suited for participation in π–π interactions and charge transfer processes. These findings have been instrumental in guiding experimental efforts aimed at optimizing the compound's performance in various applications.

In conclusion, 4-Iodo-5-methoxypyridin-3-amine (CAS No. 1045855